N-(benzo[d][1,3]dioxol-5-yl)-1-(2,4-dichlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-(2,4-dichlorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C21H17Cl2N3O3/c22-13-3-5-15(16(23)10-13)20-17-2-1-7-25(17)8-9-26(20)21(27)24-14-4-6-18-19(11-14)29-12-28-18/h1-7,10-11,20H,8-9,12H2,(H,24,27)
• InChI Key: HFGIGULPFCGIMM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=C(C=C(C=C3)Cl)Cl)C(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H17Cl2N3O3
• Molecular Weight: 430.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step processes starting from basic chemical precursors. For instance, the synthesis of benzyl (6S)-1,3-dichloro-4-oxo-4,6,7,8-tetrahydro-pyrrolo[1,2-a]pyrazine-6-carboxylic ester, a conformationally constrained peptidomimetic derivative, is prepared from (S)-pyroglutamic acid through a seven-step process, showcasing the complexity involved in synthesizing such compounds (Gloanec et al., 2002).

Molecular Structure Analysis

The molecular structure of compounds like 3-(Benzo[d][1,3]dioxol-5-yl)-1-(3-chlorophenyl)-5-(2,4-dichlorophenyl)-4,5-dihydro-1H-pyrazole has been characterized by NMR, mass spectral analysis, and X-ray diffraction studies, revealing intricate details about their crystal structure and molecular interactions (Naveen et al., 2018).

Chemical Reactions and Properties

The chemical reactions involving such compounds can be quite diverse, reflecting their complex nature. For example, N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide has been used as a catalyst for the synthesis of various derivatives, demonstrating the potential for chemical modification and application in synthesis chemistry (Khazaei et al., 2015).

Scientific Research Applications

Chemical Structure and Properties

N-(benzo[d][1,3]dioxol-5-yl)-1-(2,4-dichlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a compound that belongs to the class of quinoxaline derivatives. These compounds are known as benzopyrazines, and they contain a heterocyclic compound made up of a benzene ring and a pyrazine ring. Quinoxalines and their analogs are versatile in their applications, particularly in the fields of pharmaceuticals, dyes, and antibiotics. Notably, they have been studied for their antitumor properties and have been investigated as ligands in catalysts. The parent compound, quinoxaline, can be synthesized through condensation reactions involving ortho-diamines and 1,2-diketones. Derivatives can be obtained using various ketonic acids or aldehydes. Reduction of amino acids substituted with certain agents like 1,5-difluoro-2,4-dinitrobenzene can also yield quinoxaline derivatives (Pareek & Kishor, 2015).

Biological Activities and Applications

Quinoxaline derivatives, like N-(benzo[d][1,3]dioxol-5-yl)-1-(2,4-dichlorophenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, possess a broad spectrum of biological activities. They are noted for their antibacterial, antifungal, anticancer, and antimycobacterial properties. The diversity in their structure allows these compounds to be utilized in various pharmacological applications, including treatment for arteriosclerosis, antidiabetic effects, and antiviral properties. Their potential in treating chronic and metabolic diseases is also significant. Due to these versatile properties, there is a growing interest in further exploring these compounds for more effective and clinically relevant applications (Pereira et al., 2015).